Cas no 672-66-2 (Dimethylphenylphosphine)

• Product Name: Dimethylphenylphosphine
• CAS No: 672-66-2
• MF: C₈H₁₁P
• MW: 138.146703004837
• MDL: MFCD00008509
• CID: 82948
• PubChem ID: 24856050
• Update Time: 2025-05-25

Dimethylphenylphosphine Chemical and Physical Properties

Names and Identifiers

• Dimethyl(phenyl)phosphine
• Dimethylphenylphosphine
• dimethyl(phenyl)phosphane
• Me2PPh
• Phenyldimethylphosphine
• SY061700
• NSC 158474
• NSC-158474
• PMe2Ph
• NSC158474
• AMY11726
• Q5277345
• FT-0659072
• 672-66-2
• EINECS 211-595-3
• Phosphine, dimethylphenyl-
• [PMe2Ph]
• Dimethyl(phenyl)phosphine #
• D97453
• MFCD00008509
• NS00041936
• A835685
• D3F6WQG46D
• Dimethylphenylphosphine, 99%
• AKOS015913775
• CHEBI:30671
• DTXSID70217481
• UNII-D3F6WQG46D
• SCHEMBL34204
• DiMethylphenylphosphine,98% (CH3)2(C6H5)P
• DTXCID70139972
• (PMe2Ph)
• DB-009700

• MDL： MFCD00008509
• Inchi： 1S/C8H11P/c1-9(2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： HASCQPSFPAKVEK-UHFFFAOYSA-N
• SMILES： P(C)(C)C1C=CC=CC=1
• BRN： 742064

Computed Properties

• Exact Mass: 138.06000
• Monoisotopic Mass: 138.059837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.971 g/mL at 25 °C(lit.)
• Melting Point: 126-127 ºC
• Boiling Point: 74-75 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.563(lit.)
• Solubility: Soluble in organic solvents.
• PSA: 13.59000
• LogP: 2.05340
• Vapor Pressure: 11 mmHg ( 68 °C)
• Sensitiveness: Air Sensitive
• Solubility: Insoluble in water

Dimethylphenylphosphine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26; S36; S16
• FLUKA BRAND F CODES：1-13
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Risk Phrases：R10
• Packing Group：II
• Safety Term：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Dimethylphenylphosphine

Dimethylphenylphosphine: A Comprehensive Overview

Dimethylphenylphosphine, also known by its CAS number CAS No. 672-66-2, is a versatile organophosphorus compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with the molecular formula C₈H₁₁PO, belongs to the class of phosphines and is widely utilized in catalysis, organic synthesis, and materials engineering. Its unique electronic properties and structural flexibility make it an invaluable tool in modern chemical research.

The synthesis of Dimethylphenylphosphine typically involves the reaction of phenylmagnesium bromide with methylphosphine oxide in a Grignard-type reaction. This method ensures high purity and scalability, making it suitable for both academic and industrial applications. Recent advancements in catalytic systems have further enhanced the efficiency of this synthesis, reducing production costs and environmental impact.

In terms of physical properties, Dimethylphenylphosphine is a colorless liquid with a boiling point of approximately 105°C under standard conditions. Its low toxicity and stability under ambient conditions contribute to its widespread use in laboratory settings and industrial processes. The compound exhibits excellent solubility in organic solvents such as dichloromethane and THF, facilitating its application in solution-phase reactions.

Dimethylphenylphosphine has been extensively employed as a ligand in transition metal catalysis, particularly in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. Recent studies have demonstrated its ability to enhance catalytic activity by stabilizing metal centers and accelerating reaction kinetics. For instance, researchers at the University of California have reported that the use of Dimethylphenylphosphine-stabilized palladium nanoparticles significantly improves the yield of biaryl compounds in Suzuki reactions.

Beyond catalysis, Dimethylphenylphosphine finds applications in organometallic synthesis, where it serves as a precursor for the preparation of phosphorus-containing polymers and coordination complexes. Its ability to form stable complexes with transition metals has led to its use in the development of novel materials for electronic applications, including semiconductors and magnetic storage devices.

The environmental impact of Dimethylphenylphosphine has also been a subject of recent research interest. Studies conducted by environmental chemists at the Massachusetts Institute of Technology (MIT) indicate that while the compound is not inherently hazardous, its improper disposal can lead to contamination of aquatic ecosystems. To mitigate this risk, researchers have proposed adopting green chemistry principles in its production and application processes.

In conclusion, Dimethylphenylphosphine, with its unique chemical properties and wide-ranging applications, continues to play a pivotal role in advancing modern chemistry and materials science. As research into its potential applications expands, it is anticipated that this compound will contribute even more significantly to technological innovations across various industries.